Bipolaroxin
Overview
Description
Bipolaroxin is a toxin produced by the fungus Bipolaris sorokiniana . This fungus is a hemibiotrophic pathogen that causes diseases in various cereals including wheat, barley, and other small grain cereals . The toxin is a bicyclical sesquiterpene belonging to the family Eremophilane . It has been found to be phytotoxic to some plants .
Synthesis Analysis
This compound is synthesized by the fungus Bipolaris sorokiniana. The toxic compound is purified from the culture filtrate of a virulent strain (BS-75) using prep TLC . The compound is then characterized using NMR and GC-MS techniques .
Molecular Structure Analysis
This compound is a highly oxygenated member of the eremophilane family . Molecular docking studies have been performed using the active site of the modeled G-protein alpha and cryo-EM structure of the beta subunit from Triticum aestivum and 'this compound’ .
Physical And Chemical Properties Analysis
This compound is a bicyclical sesquiterpene . The UV spectrum (EtOH) displayed maxima [Xmax nm (e)] at 216 (3600) and 279 (9300). These peaks disappeared on hydrogenation .
Scientific Research Applications
Phytotoxicity : Bipolaroxin's selective toxicity to certain plants makes it a candidate for studying plant pathology and developing plant protection strategies. This characteristic was noted in a study by Sugawara et al. (1985) in the "Proceedings of the National Academy of Sciences of the United States of America" (Sugawara et al., 1985).
Biological Activity : The potential of this compound in modulating biological processes in plants, such as growth and development, can be explored. This aspect opens avenues for research in plant biology and agriculture.
Chemical Analysis and Synthesis : The study of this compound's chemical structure and synthesis can provide insights into natural product chemistry. This is relevant in the field of organic chemistry and pharmacognosy.
Environmental Impact : Understanding the environmental fate and impact of this compound, especially in agricultural settings, is crucial. This research area encompasses environmental science and ecotoxicology.
Mechanism of Action
The mechanism of action of Bipolaroxin involves its interaction with the Gα and Gβ subunits of the wheat heterotrimeric G-protein during host-pathogen interaction . The study of protein-ligand interactions revealed that six H-bonds are mainly formed by Glu29, Ser30, Lys32, and Ala177 of G-alpha with this compound .
Future Directions
Future research could focus on further understanding the molecular interaction between wheat and the toxin Bipolaroxin for in-depth understanding of host-pathogen interactions . Additionally, the potential use of this compound in the biological control of economically important weeds could be explored .
properties
IUPAC Name |
2-[(2R,7S,8R,8aR)-2,7-dihydroxy-8,8a-dimethyl-3-oxo-7,8-dihydro-1H-naphthalen-2-yl]prop-2-enal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O4/c1-9(7-16)15(19)8-14(3)10(2)12(17)5-4-11(14)6-13(15)18/h4-7,10,12,17,19H,1,8H2,2-3H3/t10-,12-,14+,15+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHFQQYIKTDAADV-OBCWZRDOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C=CC2=CC(=O)C(CC12C)(C(=C)C=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@H](C=CC2=CC(=O)[C@@](C[C@]12C)(C(=C)C=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60905663 |
Source
|
| Record name | 2-(2,7-Dihydroxy-8,8a-dimethyl-3-oxo-1,2,3,7,8,8a-hexahydronaphthalen-2-yl)prop-2-enal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60905663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
100665-30-3 |
Source
|
| Record name | Bipolaroxin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0100665303 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(2,7-Dihydroxy-8,8a-dimethyl-3-oxo-1,2,3,7,8,8a-hexahydronaphthalen-2-yl)prop-2-enal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60905663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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